![molecular formula C17H15ClN2O2 B4935182 5-(4-chlorophenyl)-1-(phenylacetyl)-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B4935182.png)
5-(4-chlorophenyl)-1-(phenylacetyl)-4,5-dihydro-1H-pyrazol-5-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-chlorophenyl)-1-(phenylacetyl)-4,5-dihydro-1H-pyrazol-5-ol, commonly known as CPP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPP is a pyrazolone derivative that has been studied for its anti-inflammatory, analgesic, and antipyretic effects.
Mechanism of Action
CPP's mechanism of action is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the subsequent reduction in the production of prostaglandins, which are involved in inflammation, pain, and fever.
Biochemical and physiological effects:
CPP has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. CPP has also been shown to reduce oxidative stress and to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase.
Advantages and Limitations for Lab Experiments
CPP has several advantages for lab experiments, including its low toxicity and high solubility in water and organic solvents. However, CPP is relatively unstable and can undergo degradation under certain conditions, which can affect the reliability of experimental results.
Future Directions
There are several future directions for research on CPP, including its potential therapeutic applications in various diseases, such as cancer, neurodegenerative diseases, and autoimmune disorders. Additionally, further studies are needed to elucidate CPP's mechanism of action and to optimize its pharmacological properties for clinical use.
In conclusion, CPP is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPP has been extensively studied for its anti-inflammatory, analgesic, and antipyretic effects, and has several advantages for lab experiments. Further research is needed to fully understand CPP's mechanism of action and to optimize its pharmacological properties for clinical use.
Synthesis Methods
CPP can be synthesized through various methods, including the reaction of 4-chloroacetophenone with phenylhydrazine, followed by acetylation with acetic anhydride. Another method involves the reaction of 4-chloroacetophenone with phenylhydrazine, followed by cyclization with acetic acid and sodium acetate.
Scientific Research Applications
CPP has been extensively studied for its potential therapeutic applications, including its anti-inflammatory, analgesic, and antipyretic effects. CPP has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and to reduce pain and fever in animal models.
properties
IUPAC Name |
1-[5-(4-chlorophenyl)-5-hydroxy-4H-pyrazol-1-yl]-2-phenylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O2/c18-15-8-6-14(7-9-15)17(22)10-11-19-20(17)16(21)12-13-4-2-1-3-5-13/h1-9,11,22H,10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFZPMDIYVFWNQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=NN(C1(C2=CC=C(C=C2)Cl)O)C(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[5-(4-chlorophenyl)-5-hydroxy-4H-pyrazol-1-yl]-2-phenylethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.